Cas no 1353989-68-0 (2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride)

• Product Name: 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride
• CAS No: 1353989-68-0
• MF: C₁₁H₁₅Cl₂NO₂S
• MW: 296.2132999897
• MDL: MFCD21098490
• CID: 2091577
• PubChem ID: 66569653
• Update Time: 2025-10-25

2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride
• 2-(4-Chloro-benzenesulfonylmethyl)-pyrrolidine hydrochloride
• 1353989-68-0
• 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidinehydrochloride
• 2-[(4-CHLOROBENZENESULFONYL)METHYL]PYRROLIDINE HYDROCHLORIDE
• DB-238991
• AKOS024464372
• 2-[(4-chlorophenyl)sulfonylmethyl]pyrrolidine;hydrochloride

• MDL： MFCD21098490
• Inchi： 1S/C11H14ClNO2S.ClH/c12-9-3-5-11(6-4-9)16(14,15)8-10-2-1-7-13-10;/h3-6,10,13H,1-2,7-8H2;1H
• InChI Key： TWXZIHYATLDXFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1CCCN1)(=O)=O.Cl

Computed Properties

• Exact Mass: 295.0200553g/mol
• Monoisotopic Mass: 295.0200553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride

Introduction to 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride (CAS No. 1353989-68-0)

2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1353989-68-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of sulfonylpyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidine core, which is a six-membered heterocyclic amine, linked to a 4-chlorophenylsulfonyl moiety. This unique arrangement contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for medicinal chemistry investigations.

The 4-chlorophenylsulfonyl group is a key pharmacophore in this compound, contributing to its binding affinity and specificity towards various biological targets. Sulfonyl groups are well-known for their role in enhancing the metabolic stability and pharmacological activity of drug candidates. The presence of the chlorine atom at the para position of the phenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. These structural features make 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in sulfonylpyrrolidine derivatives due to their demonstrated efficacy in various preclinical studies. These compounds have shown potential in modulating enzyme activity, receptor binding, and signal transduction pathways, which are critical for treating a range of diseases. For instance, derivatives of this class have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

One of the most compelling aspects of 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride is its versatility as a chemical probe. Researchers have leveraged this compound to study the mechanisms of action of various biological targets, providing insights into potential therapeutic strategies. For example, studies have indicated that this molecule may interact with proteins involved in cell proliferation and differentiation, offering a basis for developing treatments against certain types of cancer. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an adjunct therapy for neurological disorders.

The synthesis of 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group into the pyrrolidine ring typically involves nucleophilic substitution or condensation reactions, while the chlorination step demands careful optimization to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this type of compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the molecule binds to receptors and enzymes at an atomic level. By understanding these interactions, researchers can design analogs with improved potency and selectivity. Furthermore, computational approaches have been used to predict pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for assessing drug candidate viability.

The pharmacological profile of 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride has been evaluated through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For example, preliminary data suggest that this compound may interfere with the activity of kinases involved in cancer cell signaling pathways. In vivo studies have provided additional evidence supporting its potential therapeutic effects by showing favorable pharmacokinetic profiles and reduced toxicity compared to existing treatments.

One notable area where 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including arthritis and autoimmune disorders. Studies indicate that sulfonylpyrrolidine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The unique structural features of this compound allow it to interact with these enzymes in a way that reduces pro-inflammatory mediator production without significant side effects.

Another emerging application for 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride is in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by progressive neuronal dysfunction and death due to oxidative stress and abnormal protein aggregation. Research has shown that sulfonyl-containing compounds can protect neurons from damage by inhibiting oxidative processes or promoting the degradation of toxic protein aggregates. The ability of 2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride to cross the blood-brain barrier further enhances its potential as a therapeutic agent for these devastating diseases.

The development pipeline for drugs based on sulfonylpyrrolidine derivatives continues to expand as new synthetic strategies are developed and more biological targets are identified. Companies specializing in medicinal chemistry are actively exploring this class of compounds for their broad therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are accelerating progress by combining experimental data with computational modeling techniques.

In conclusion,2-(((4-Chlorophenyl)sulfonyl)methyl)pyrrolidine hydrochloride (CAS No. 1353989-68-0) represents an exciting opportunity for innovation in drug discovery. Its unique structure provides a versatile platform for developing novel therapeutics targeting various diseases ranging from cancer to neurodegenerative disorders. As research continues to uncover new biological functions associated with sulfonylpyrrolidine derivatives,this compound will undoubtedly play an important role in shaping future treatments.